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Compound of Interest

Compound Name: Adamantan-1-amine sulfate

CAS No.: 32793-63-8

Cat. No.: B1365980

Get Quote

Executive Summary & Chemical Rationale
Adamantan-1-amine sulfate (Amantadine Sulfate, CAS 31377-23-8) is the sulfate salt of the

antiviral and antiparkinsonian agent amantadine.[1][2] While the hydrochloride salt is more

ubiquitous in immediate-release formulations, the sulfate salt is critical in specific drug

development contexts, particularly for veterinary applications and extended-release matrices

where the solubility profile of the sulfate anion (

) offers distinct pharmacokinetic advantages over the chloride (

).

This guide provides a definitive experimental framework for the synthesis (salt formation),

analytical characterization, and biological validation of Adamantan-1-amine sulfate. Unlike

standard protocols, this document addresses the specific challenges of this compound: its lack

of a UV chromophore and its high sublimation potential.
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Chemical Identity[2][3][4][5]
Formula:

Stoichiometry: 2:1 (Amine:Acid)[2]

Molecular Weight: 400.6 g/mol [2][3]

Appearance: White crystalline powder[4][5]

Solubility: Soluble in water; practically insoluble in ether.[4]

Synthesis Protocol: Salt Formation & Purification
Objective: To synthesize high-purity Adamantan-1-amine sulfate from Adamantan-1-amine

(free base) via controlled acid-base neutralization.

Reaction Logic
The reaction is a direct neutralization. The key technical challenge is controlling the exotherm

to prevent sublimation of the free base before salt formation and ensuring the correct 2:1

stoichiometry to avoid forming the hygroscopic bisulfate (

) salt.

Materials[5][9]
Precursor: Adamantan-1-amine (Free Base), >98% purity.

Acid: Sulfuric Acid (

), 1 M solution in absolute ethanol.

Solvent: Ethanol (anhydrous) and Diethyl Ether (as anti-solvent).

Equipment: Jacketed reactor (or ice bath), mechanical stirrer, vacuum filtration setup.

Step-by-Step Procedure
Dissolution:
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Dissolve 10.0 g (66.1 mmol) of Adamantan-1-amine free base in 100 mL of anhydrous

ethanol at room temperature.

Note: Ensure complete dissolution; the solution should be clear.

Neutralization (Critical Step):

Cool the amine solution to 0–5°C.[6]

Add 33.0 mL of 1 M

in ethanol (33.0 mmol) dropwise over 30 minutes.

Causality: Slow addition at low temperature prevents localized heating, which can degrade

the amine or cause rapid, amorphous precipitation rather than crystallization.

Crystallization:

Allow the mixture to warm to room temperature and stir for 1 hour.

If precipitation is not heavy, concentrate the solution by rotary evaporation to ~50%

volume.

Add 50 mL of cold Diethyl Ether dropwise to induce crystallization.

Mechanism:[2][7][8][6][9][10] The sulfate salt is insoluble in ether; this "crashing out"

method yields a purer crystal lattice than evaporative drying.

Isolation:

Filter the white precipitate using a sintered glass funnel.

Wash the cake twice with 20 mL of cold 1:1 Ethanol/Ether.

Drying:

Dry under vacuum (10 mbar) at 50°C for 6 hours.

QC Check: The melting point should be >300°C (with decomposition).
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Synthesis Workflow Diagram
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Figure 1: Step-by-step workflow for the synthesis of Amantadine Sulfate via acid-base

neutralization.

Analytical Characterization Protocols
Challenge: Amantadine lacks a conjugated

-system, meaning it has no significant UV absorbance above 200 nm. Standard HPLC-UV is
ineffective without derivatization.

Method A: GC-FID (Recommended for Purity/Assay)
Gas Chromatography (GC) is the preferred method for bulk purity assay because the free base

(liberated in the injector) is volatile and stable.

System: Agilent 7890 or equivalent with FID.

Column: HP-5 or DB-5ms (30 m × 0.32 mm × 0.25 µm).

Inlet: Split mode (20:1), 250°C.

Carrier Gas: Helium at 1.5 mL/min (Constant Flow).

Oven Program:

Initial: 70°C (hold 1 min).

Ramp: 15°C/min to 200°C.

Final: 300°C (hold 5 min).
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Sample Prep: Dissolve 10 mg Sulfate salt in 10 mL of 1M NaOH (to free the base) and

extract into 10 mL Dichloromethane (DCM). Inject the DCM layer.

Method B: LC-MS/MS (Recommended for
Bioanalysis/Trace)
For biological samples or trace impurity analysis where derivatization is cumbersome.

Column: C18 Reverse Phase (e.g., Waters XBridge, 150 x 2.1 mm, 3.5 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water.

B: Acetonitrile.[6][11]

Gradient: 5% B to 95% B over 10 mins.

Detection: ESI Positive Mode (M+H)+.

Target Mass: m/z 152.15 (Amantadine cation).

Sulfate check: Monitor m/z 97 (HSO4-) in negative mode if salt confirmation is needed.

Analytical Decision Matrix
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Sample Type

Bulk Powder / QC Biological / Trace

Method A: GC-FID
(Alkaline Extraction)

Preferred

UV Detector Only?

Method B: LC-MS/MS
(Direct Injection)

No (MS Available)

Method C: HPLC-UV
(Pre-column Derivatization

w/ FMOC-Cl or NQS)

Yes
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Figure 2: Decision tree for selecting the appropriate analytical method based on sample type

and instrumentation.

Biological Assay: NMDA Receptor Antagonism[2]
[14]
Context: Amantadine acts as a weak, non-competitive antagonist of the NMDA receptor

channel.[9][10] This assay validates biological activity.

Protocol: Calcium Flux Assay (HEK293 Cells)
This functional assay measures the ability of Amantadine Sulfate to block

influx induced by Glutamate/Glycine.

Cell Line: HEK293 cells stably expressing NR1/NR2A NMDA receptors.

Reagents:
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Agonist: Glutamate (10 µM) + Glycine (10 µM).

Dye: Fluo-4 AM (Calcium indicator).

Buffer:

-free HBSS (Magnesium blocks NMDA, so it must be removed to test the drug).

Procedure:

Load cells with Fluo-4 AM for 45 mins at 37°C.

Pre-incubate cells with Amantadine Sulfate (Serial dilution: 0.1 µM to 1000 µM) for 15

mins.

Inject Agonist solution (Glu/Gly) via automated fluidics (e.g., FLIPR).

Measure fluorescence (Ex 488nm / Em 525nm).

Data Analysis:

Calculate

by plotting % Inhibition vs. Log[Concentration].

Expected Result:

typically ranges between 10–100 µM depending on the specific NMDA subunit
composition.

Solubility & Stability Data Summary
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Parameter Value / Observation Method

Melting Point >300°C (Decomposes) Capillary Method

Water Solubility Soluble (~50-100 mg/mL) Visual Saturation

Ethanol Solubility Sparingly Soluble Visual Saturation

Ether Solubility Insoluble Gravimetric

Hygroscopicity Low (Superior to HCl salt) DVS (Dynamic Vapor Sorption)

pKa 10.8 (Amine conjugate acid) Potentiometric Titration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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